![molecular formula C21H23N3O6S2 B2632701 (Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide CAS No. 896676-46-3](/img/structure/B2632701.png)
(Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Research has focused on novel synthetic routes and characterizations of benzothiazole and thiazolopyrimidine derivatives. Techniques such as microwave-promoted synthesis and reactions with various chemical agents have been explored to obtain compounds with potential biological activities (Saeed, 2009; Abu‐Hashem et al., 2020).
- Structural Insights : Detailed structural analysis and crystallization studies, including Hirshfeld surface analysis and DFT studies, have been conducted to understand the molecular configurations and interactions of these compounds. Such analyses contribute to the development of derivatives with optimized properties (Sapari et al., 2019; Kranjc et al., 2011).
Antimicrobial and Anticancer Applications
- Antimicrobial Activity : Some derivatives have shown promising antimicrobial activity against a range of gram-positive and gram-negative bacteria, suggesting their potential as therapeutic agents in treating infectious diseases (Sahin et al., 2012; Chawla, 2016).
- Anticancer Evaluation : Compounds synthesized from these derivatives have been evaluated for their anticancer activity against several cancer cell lines. Some derivatives exhibited significant inhibitory effects, highlighting their potential in cancer therapy (Ravinaik et al., 2021; Esposito et al., 2005).
Anti-inflammatory and Analgesic Properties
- Analgesic and anti-inflammatory activities of benzothiazole derivatives have been investigated, with some compounds showing promising results in preclinical models. This suggests potential applications in the management of pain and inflammation (Brockmann et al., 2014; Saad et al., 2011).
Antioxidant and Antiparasitic Effects
- Antioxidant Activities : The antioxidant properties of benzamide derivatives have been explored, indicating potential roles in protecting against oxidative stress-related damage (Yakan et al., 2020).
- Antiparasitic Activity : Thiazolides, including nitazoxanide derivatives, have been examined for their antiparasitic effects against organisms like Neospora caninum. This research provides insights into their mechanism of action and potential therapeutic applications (Esposito et al., 2005).
These studies highlight the versatility and potential of "(Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide" and its derivatives in various scientific research applications, spanning from drug synthesis and structural analysis to therapeutic applications in antimicrobial, anticancer, and anti-inflammatory domains.
- Synthesis and chemical characterization: Abu‐Hashem et al., 2020, Saeed, 2009.
- Structural analysis and crystallization studies: Kranjc et al., 2011, Sapari et al., 2019.
- Antimicrobial and anticancer evaluation: Ravinaik et al., 2021, Esposito et al., 2005.
- Analgesic and anti-inflammatory properties: Brockmann et al., 2014, Saad et al., 2011.
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O6S2/c1-23-18-16(28-2)8-9-17(29-3)19(18)31-21(23)22-20(25)14-4-6-15(7-5-14)32(26,27)24-10-12-30-13-11-24/h4-9H,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGHZZZCIBHDBDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.